4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole

• IUPAC Name: 4-(3-fluorosulfonyloxyphenyl)-1,2,4-triazole
• InChI: InChI=1S/C8H6FN3O3S/c9-16(13,14)15-8-3-1-2-7(4-8)12-5-10-11-6-12/h1-6H
• InChI Key: GEJFHUFREIJEDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OS(=O)(=O)F)N2C=NN=C2
• Molecular Formula: C8H6FN3O3S
• Molecular Weight: 243.22 g/mol

Description

4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole, also known as FSPT, is a chemical compound that has been recently investigated for its potential use in scientific research. This compound has shown promise as a tool for studying various biological processes, including protein synthesis and gene expression. In

Mechanism of Action

4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole is believed to act by selectively binding to specific proteins or nucleic acids, thereby altering their function. It has been shown to bind to the ribosome, the cellular machinery responsible for protein synthesis, and inhibit its activity. 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole has also been shown to bind to specific RNA molecules, leading to their degradation.
Biochemical and Physiological Effects:
4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole has been shown to have a variety of biochemical and physiological effects, depending on the specific application. It has been shown to inhibit protein synthesis in cells, leading to a decrease in cell growth and proliferation. It has also been shown to alter the expression of specific genes, leading to changes in cellular function.

Advantages and Limitations for Lab Experiments

One advantage of 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole is its specificity for certain proteins and nucleic acids, allowing for targeted manipulation of cellular processes. It is also relatively easy to synthesize and can be used in a variety of experimental systems. However, 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole has some limitations, including its potential toxicity and the need for careful optimization of experimental conditions to achieve desired effects.

Future Directions

There are many potential future directions for research on 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole. One area of interest is the development of new methods for labeling and tracking newly synthesized proteins in living cells. Another area of interest is the use of 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole as a tool for studying the function of specific genes and cellular signaling pathways. Additionally, there is potential for the development of new therapeutic applications for 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole, such as the treatment of certain types of cancer.

Synthesis Methods

The synthesis of 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole involves a multi-step process that begins with the reaction of 3-fluorophenol with chlorosulfonic acid to form 3-fluorobenzenesulfonic acid. This is then reacted with sodium azide to form 3-fluorobenzenesulfonyl azide, which is subsequently reacted with sodium azide and copper powder to form 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole.

Scientific Research Applications

4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole has been used in a variety of scientific research applications, including the study of protein synthesis, gene expression, and cellular signaling pathways. One study found that 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole could be used to selectively label newly synthesized proteins in living cells, allowing for their identification and analysis. Another study found that 4-(3-Fluorosulfonyloxyphenyl)-1,2,4-triazole could be used to inhibit the activity of a specific gene in zebrafish embryos, leading to the identification of its function in development.